Cas no 474709-28-9 (4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience compared to boronic acids. The trifluoromethoxy substituent on the phenyl ring introduces electron-withdrawing properties, making it valuable in the synthesis of complex fluorinated aromatic compounds. This reagent is particularly useful in pharmaceutical and agrochemical research, where precise functionalization is required. Its compatibility with diverse reaction conditions and minimal byproduct formation ensures efficient coupling yields. Supplied as a crystalline solid, it offers consistent reactivity and ease of purification in organic synthesis workflows.
4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane structure
474709-28-9 structure
Product Name:4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane
CAS No:474709-28-9
MF:C13H16BF3O3
MW:288.070554733276
MDL:MFCD05863920
CID:828919
PubChem ID:2760603
Update Time:2025-06-07

4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane
    • 4-(Trifluoromethoxy)phenylboronic acid pinacol ester
    • 4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)-phenyl)-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-[4-(trifluoromethoxy)phenyl]-1,3,2-dioxaborolane
    • 4-Trifluoromethoxyphenylboronic acid, pinacol ester
    • 4,4,5,5-Tetramethyl-2-(4-trifluoromethoxyphenyl)-1,3,2-dioxaborolane
    • AMTB427
    • 1,3,2-DIOXABOROLANE, 4,4,5,5-TETRAMETHYL-2-[4-(TRIFLUOROMETHOXY)PHENYL]-
    • CS-0081148
    • SY287311
    • AKOS015960085
    • 4-(trifluoromethoxy)phenylboronic acid, pinacol ester
    • Z1336745194
    • EN300-1425723
    • 474709-28-9
    • 4-(Trifluoromethoxy)phenylboronic acid pinacol ester, 97%
    • F12867
    • 5-TETRAMETHYL-2-(4-TRIFLUOROMETHOXYPHENYL)-1
    • DB-051454
    • MFCD05863920
    • AS-2517
    • AB22732
    • (4-(TRIFLUOROMETHOXY)PHENYL)BORONIC ACID PINACOL ESTER
    • SCHEMBL5238603
    • DTXSID10375256
    • MDL： MFCD05863920
    • Inchi： 1S/C13H16BF3O3/c1-11(2)12(3,4)20-14(19-11)9-5-7-10(8-6-9)18-13(15,16)17/h5-8H,1-4H3
    • InChI Key： ZSFXWWRILASQRI-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(F)F

Computed Properties

  • Exact Mass: 288.11400
  • Monoisotopic Mass: 288.1144590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Melting Point: 60-65 °C
  • PSA: 27.69000
  • LogP: 2.88440

4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264; P270; P273; P301+P312; P330; P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： T
  • Storage Condition：Store at room temperature

4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane Pricemore >>

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4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane Production Method

Production Method 1

927-84-4 927-84-4
24388-23-6 24388-23-6
474709-28-9 474709-28-9
832114-04-2 832114-04-2
262376-31-8 262376-31-8
Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: Ruthenium(2+), tris(4,4′-dimethyl-2,2′-bipyridine-κN1,κN1′)-, (OC-6-11)-, hexafl… Solvents: Acetonitrile ;  cooled; 16 h, rt
Reference
Radical C-H Trifluoromethoxylation of (Hetero)arenes with Bis(trifluoromethyl)peroxide
Dix, Stefan; et al, Chemistry - A European Journal, 2021, 27(45), 11554-11558

Production Method 2

474709-28-9 474709-28-9
832114-04-2 832114-04-2
262376-31-8 262376-31-8
Reaction Conditions
1.1 Reagents: Silver fluoride ,  Fluorine ;  3 d, 100 °C
1.2 Reagents: Potassium hydroxide Solvents: Water
2.1 Reagents: Potassium fluoride Catalysts: Ruthenium(2+), tris(4,4′-dimethyl-2,2′-bipyridine-κN1,κN1′)-, (OC-6-11)-, hexafl… Solvents: Acetonitrile ;  cooled; 16 h, rt
Reference
Radical C-H Trifluoromethoxylation of (Hetero)arenes with Bis(trifluoromethyl)peroxide
Dix, Stefan; et al, Chemistry - A European Journal, 2021, 27(45), 11554-11558

Production Method 3

1821034-39-2 1821034-39-2
98837-98-0 98837-98-0
24388-23-6 24388-23-6
474709-28-9 474709-28-9
832114-04-2 832114-04-2
262376-31-8 262376-31-8
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  1 h, rt
Reference
Radical Trifluoromethoxylation of Arenes Triggered by a Visible-Light-Mediated N-O Bond Redox Fragmentation
Jelier, Benson J. ; et al, Angewandte Chemie, 2018, 57(42), 13784-13789

Production Method 4

887144-97-0 887144-97-0
14906-59-3 14906-59-3
82113-66-4 82113-66-4
474709-28-9 474709-28-9
832114-04-2 832114-04-2
262376-31-8 262376-31-8
Reaction Conditions
1.1 Solvents: Dichloromethane ;  > 1 min, rt
1.2 12 h, rt
2.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  1 h, rt
Reference
Radical Trifluoromethoxylation of Arenes Triggered by a Visible-Light-Mediated N-O Bond Redox Fragmentation
Jelier, Benson J. ; et al, Angewandte Chemie, 2018, 57(42), 13784-13789

4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane Raw materials

4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane Preparation Products

4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane Related Literature

474709-28-9 (4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)phenyl)-1,3,2-dioxaborolane) Related Products

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